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Chromotrope 2R Chromotrope 2R Acid red 29 is an organic sodium salt that is the disodium salt of 4,5-dihydroxy-3-(phenyldiazenyl)naphthalene-2,7-disulfonic acid. It is used as the plasma stain in trichrome techniques. It has a role as a histological dye. It contains a 4,5-dihydroxy-3-(phenyldiazenyl)naphthalene-2,7-disulfonate.
Brand Name: Vulcanchem
CAS No.: 4197-07-3
VCID: VC0213168
InChI: InChI=1S/C16H12N2O8S2.2Na/c19-12-8-11(27(21,22)23)6-9-7-13(28(24,25)26)15(16(20)14(9)12)18-17-10-4-2-1-3-5-10;;/h1-8,19-20H,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2
SMILES: C1=CC=C(C=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])O)O.[Na+].[Na+]
Molecular Formula: C16H12N2O8S2.2Na
Molecular Weight: 468.4 g/mol

Chromotrope 2R

CAS No.: 4197-07-3

Reference Standards

VCID: VC0213168

Molecular Formula: C16H12N2O8S2.2Na

Molecular Weight: 468.4 g/mol

Chromotrope 2R - 4197-07-3

CAS No. 4197-07-3
Product Name Chromotrope 2R
Molecular Formula C16H12N2O8S2.2Na
Molecular Weight 468.4 g/mol
IUPAC Name disodium;4,5-dihydroxy-3-phenyldiazenylnaphthalene-2,7-disulfonate
Standard InChI InChI=1S/C16H12N2O8S2.2Na/c19-12-8-11(27(21,22)23)6-9-7-13(28(24,25)26)15(16(20)14(9)12)18-17-10-4-2-1-3-5-10;;/h1-8,19-20H,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2
Standard InChIKey GXEAXHYQKZAJGB-UHFFFAOYSA-L
SMILES C1=CC=C(C=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])O)O.[Na+].[Na+]
Canonical SMILES C1=CC=C(C=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])O)O.[Na+].[Na+]
Description Acid red 29 is an organic sodium salt that is the disodium salt of 4,5-dihydroxy-3-(phenyldiazenyl)naphthalene-2,7-disulfonic acid. It is used as the plasma stain in trichrome techniques. It has a role as a histological dye. It contains a 4,5-dihydroxy-3-(phenyldiazenyl)naphthalene-2,7-disulfonate.
Synonyms chromotrope 2R
PubChem Compound 20172
Last Modified Nov 11 2021
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